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Compound of Interest

Diethylene glycol monobutyl ether
Compound Name:
acetate

cat. No.: B1668119

An In-depth Technical Guide to the Fundamental Properties of Diethylene Glycol Monobutyl
Ether Acetate

Introduction and Identification

Diethylene glycol monobutyl ether acetate (CAS No. 124-17-4), commonly referred to as DB
Acetate or Butyl CARBITOL™ Acetate, is a high-performance glycol ether ester.[1] It is a
colorless liquid characterized by a faint, mild, and pleasant ester-like odor.[2] This compound is
a high-boiling, slow-evaporating solvent, a characteristic that defines its utility in a multitude of
industrial applications. Its unique chemical structure, featuring both ether and ester functional
groups, imparts a versatile solvency for a wide range of substances, including numerous
natural and synthetic resins, waxes, fats, and oils.

Chemically, it is identified as 2-(2-butoxyethoxy)ethyl acetate.[3][4] Its structure and molecular
formula are fundamental to its physical and chemical behavior.

e Chemical Formula: C10H2004[2]
e Molecular Weight: 204.26 g/mol [3][5]

e Synonyms: Butyl di glycol acetate (BDGA), 2-(2-Butoxyethoxy)ethanol acetate, Butyl Carbitol
Acetate, Diglycol monobutyl ether acetate.[2][4]
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Chemical Structure and Synthesis

The molecular structure of Diethylene glycol monobutyl ether acetate is key to its properties,
combining the characteristics of an ether and an ester.

Synthesis Pathway

The industrial production of Diethylene glycol monobutyl ether acetate is typically a two-step
process.

» Etherification: The process begins with the reaction of ethylene oxide with anhydrous n-butyl
alcohol (n-butanol), often in the presence of an alkalic catalyst. This reaction forms the
intermediate, diethylene glycol butyl ether.

« Esterification: The resulting ether is then reacted with acetic acid. This esterification step,
which produces the final Diethylene glycol monobutyl ether acetate and water, is typically
conducted in the presence of an acid catalyst.[6] To drive the reaction to completion, an
azeotropic agent like butyl acetate or dibutyl ether may be used to remove the water
byproduct.[6]

Step 1: Etherification

n-Butanol
w/ Alkalic Catalyst Forms Intermediate
Diethylene Glycol

Ethylene Oxide Monobutyl Ether

Step 2: Esterification

w/ Acid Catalyst Forms Final Product

Diethylene Glycol

Acetic Acid Monobutyl Ether Acetate

Click to download full resolution via product page
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Simplified synthesis pathway of Diethylene Glycol Monobutyl Ether Acetate.

Physicochemical Properties

The physical and chemical properties of a solvent are paramount to its suitability for specific
applications. Diethylene glycol monobutyl ether acetate is valued for its low volatility, high

boiling point, and excellent solvency.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1668119?utm_src=pdf-body
https://www.benchchem.com/product/b1668119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units Source(s)
Molecular Formula C10H2004 - [2]
Molecular Weight 204.26 g/mol [31[5]
Appearance Colorless, clear liquid - [2]
Odor Mild, faint, ester-like - [3]
Boiling Point 245 - 247 °C [51[7]
Melting Point -32 °C [7]
Density 0.977 - 0.985 g/mL at 20°C [2][5]
Vapor Pressure 5.3 Pa at 20°C [71[8]
Vapor Density 7.0 (Air=1) [31[7]
Flash Point (Closed
102 - 105 °C [517]
Cup)
Flash Point (Open
116 °C [3]
Cup)
Autoignition
290 °C [71[]
Temperature
Explosive Limits 0.6 - 10.7 vol% in air [7][10]
o 6.5 g/100mL (Slightly
Solubility in Water at 20°C [7]
Soluble)
o ) Miscible with most
Solubility in Organics ] - [3]
organic solvents
n-Octanol/Water
Partition Coefficient 1.7-29 - [8][10]
(log Pow)
Viscosity 3.2-36 mPa:-s (cP) at 20-25°C  [10][11]

Safety and Toxicology
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Understanding the safety profile of Diethylene glycol monobutyl ether acetate is crucial for

proper handling, storage, and risk assessment in research and industrial settings.

Hazard Classification

The substance is classified based on the Globally Harmonized System (GHS).

Hazard

Hazard Class GHS Category Pictogram Source(s)
Statement
_ H319 / H320: GHSO07
Serious Eye ] ]
o Category 2 / 2B Causes serious (Exclamation [51181[12]
Damage/Irritation L
eye irritation. Mark)
Hazardous to the
Aquatic H402: Harmful to
) Category 3 o None [81[13]
Environment aquatic life.

(Acute)

Toxicological Profile

Eye and Skin Irritation: The substance is mildly irritating to the eyes and skin.[7] Direct
contact can cause redness.[8] Prolonged or repeated skin contact may lead to defatting,
which can cause dryness or cracking.[7]

Inhalation: Prolonged breathing of vapor may cause irritation.[14] Due to its low vapor
pressure, a harmful concentration in the air is not readily reached at 20°C.[7]

Ingestion: It has low acute toxicity if swallowed.[15] Ingestion of large amounts may cause
nausea.[14] The oral LD50 in guinea pigs is 2.34 g/kg.[14]

Chronic Effects: Animal studies involving repeated contact have noted potential kidney
damage.[14]

Special Hazards: The substance can presumably form explosive peroxides and should be
checked for peroxides prior to distillation.[7] It also reacts with strong oxidants.[7]

Handling and Storage Recommendations
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e Personal Protective Equipment (PPE): Safety spectacles or a face shield, protective gloves,
and a multi-purpose combination respirator cartridge (for prolonged vapor exposure) are
recommended.[5][14]

o Storage: Store in a well-ventilated area, separated from strong oxidants.[7] The storage class
is 10 for combustible liquids.[5]

o Spills: In case of a spill, collect the leaking liquid in sealable containers and absorb the
remainder with sand or an inert absorbent.[7] Do not allow the chemical to enter the
environment.[7]

Industrial and Research Applications

The unique balance of volatility, solvency, and water solubility makes Diethylene glycol
monobutyl ether acetate a versatile and valuable compound in various fields.

o Paints and Coatings: It is a major component in the coatings industry, where it acts as a
high-boiling, slow-evaporating solvent and leveling agent. It is particularly crucial as a
coalescing agent in latex paints, including low-pH and water-based industrial coatings,
improving film formation and durability.[1][16] Its properties are highly valued in high-grade
paints for automotive, aerospace, and appliance applications.[1][13]

 Printing Inks: Its slow evaporation rate makes it an excellent solvent for specialty printing
inks, especially for screen printing and ballpoint pen pastes.[16][17]

» Cleaning Fluids: It serves as an effective solvent in formulations for industrial and household
cleaning fluids.[18] It is also marketed as a cleaning agent for the electronics industry, where
it can safely remove contaminants like flux residues.[1]

o Other Applications: It is used as a solvent for dyes in wood stains and furniture polishes, as a
plasticizer, and as a selective solvent in the chemical processing industry for separating
alcohols and ketones.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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